Strontium lactate

Investigating Bone Mineral Density

One area of research explores the potential of strontium lactate to increase bone mineral density (BMD). Studies suggest it may stimulate the formation of new bone and reduce bone resorption, the process by which bone breaks down []. Researchers use strontium lactate in clinical trials to evaluate its effectiveness in increasing BMD in individuals with osteoporosis or osteopenia [, ]. These studies help determine if strontium lactate can be a viable therapeutic option for improving bone health.

Strontium lactate is a chemical compound represented by the formula $\text{C}_6\text{H}_{10}\text{O}_6\text{Sr}$. It is a salt formed from strontium and lactic acid, characterized by its stability and non-radioactive nature. The compound typically appears as a white powder that is soluble in water, making it suitable for various applications, particularly in the pharmaceutical and nutritional fields . Strontium lactate is often utilized as a dietary supplement aimed at improving bone health and preventing osteoporosis due to its ability to mimic calcium in biological systems .

In this process, lactic acid reacts with strontium hydroxide to form strontium lactate and water . Additionally, strontium metal can react with acids (e.g., hydrochloric acid) to produce strontium ions, which can subsequently combine with lactate ions to form strontium lactate:

The resulting strontium ions can then react with lactic acid to yield strontium lactate .

Strontium lactate can be synthesized through various methods:

• Neutralization Reaction: Mixing lactic acid with strontium carbonate or hydroxide under controlled conditions.
• Cation Exchange: Utilizing water-soluble lactic acid salts and exchanging them with water-soluble strontium salts .
• Evaporation Method: After synthesizing the compound in solution, the product can be isolated by evaporating excess water or alcohols, yielding either anhydrous or hydrated forms of strontium lactate .

These methods ensure the production of pharmaceutical-grade strontium lactate suitable for dietary supplements.

Strontium lactate has several applications:

• Nutritional Supplement: Used primarily for supporting bone health and treating osteoporosis.
• Pharmaceutical Formulations: Incorporated into medications aimed at enhancing calcium absorption and improving skeletal health.
• Research: Utilized in studies investigating the effects of strontium on bone metabolism and its potential therapeutic benefits .

Strontium lactate shares similarities with several other compounds in terms of structure and function. Here are some notable comparisons:

Strontium lactate is unique due to its specific role in mimicking calcium while providing additional benefits related to bone density enhancement without the same level of gastrointestinal side effects associated with some calcium supplements .

Strontium lactate demonstrates exceptional water solubility characteristics that distinguish it from many other strontium salts. The compound exhibits remarkable aqueous solubility, with one part of strontium lactate dissolving in three parts of water at room temperature [1] [2] [3] [4]. This translates to an approximate solubility of 333 grams per liter under ambient conditions, significantly exceeding the solubility of naturally occurring strontium compounds such as strontium carbonate (0.01 milligrams per liter) and strontium sulfate (0.14 grams per liter) [5] [6].

Temperature significantly influences the aqueous solubility profile of strontium lactate. At elevated temperatures, particularly at the boiling point of water, the solubility increases dramatically to one part strontium lactate in 0.5 parts boiling water [2] [3] [4], representing an approximately six-fold enhancement in solubility compared to room temperature conditions. This temperature-dependent solubility behavior follows typical trends observed for organic salt compounds and provides important considerations for processing and formulation applications.

The aqueous solution of strontium lactate maintains a practically neutral pH [2], indicating minimal hydrolysis and stable ionic dissociation. This neutral behavior distinguishes strontium lactate from many inorganic strontium salts that may exhibit basic tendencies in aqueous solution due to hydrolysis reactions.

In organic media, strontium lactate demonstrates limited solubility in alcohols at room temperature [2] [3] [4]. The compound shows slight solubility in ethanol and other lower alcohols, with enhanced dissolution observed at elevated temperatures. This limited organic solubility is consistent with the ionic nature of the compound and the polar character of the lactate ligands, which favor interaction with polar solvents such as water over less polar organic solvents.

The molecular weight of strontium lactate (265.76 grams per mole) [7] [8] [9] contributes to its solubility characteristics, with the relatively compact structure and the presence of hydroxyl and carboxylate functional groups facilitating hydrogen bonding and ionic interactions with water molecules. The compound exists in both anhydrous and hydrated forms, with the trihydrate form (molecular weight 319.81 grams per mole) [10] [11] being commonly encountered in pharmaceutical applications.

Thermal Stability and Decomposition Pathways

Strontium lactate exhibits distinct thermal stability characteristics with well-defined temperature thresholds for various thermal events. The melting point of anhydrous strontium lactate occurs at 150°C [12], marking the transition from solid to liquid phase under standard atmospheric pressure conditions. This relatively moderate melting point reflects the ionic bonding between strontium cations and lactate anions, combined with intermolecular forces within the crystalline structure.

The trihydrate form of strontium lactate undergoes dehydration at 120°C [2], where the three molecules of water of crystallization are eliminated. This dehydration process represents the first significant thermal event for the hydrated compound and occurs at a temperature well below the melting point of the anhydrous material. The water loss follows the stoichiometric relationship:

Sr(C₃H₅O₃)₂ · 3H₂O → Sr(C₃H₅O₃)₂ + 3H₂O

Thermal decomposition of strontium lactate commences above the melting point, with decomposition onset temperatures exceeding 150°C. The decomposition pathway involves the breakdown of lactate ligands through decarboxylation and dehydration reactions. The thermal degradation process likely follows multiple stages, beginning with the elimination of hydroxyl groups from the lactate moieties, followed by decarboxylation to form strontium-containing intermediate compounds and ultimately strontium oxide upon complete thermal decomposition.

Theoretical calculations suggest a boiling point of 227.6°C at 760 mmHg [13] for strontium lactate, though this value represents the temperature at which significant thermal decomposition would occur rather than simple phase transition to vapor. The calculated flash point of 109.9°C [13] indicates the temperature at which vapors from thermal decomposition products could potentially ignite under appropriate conditions.

The thermal stability of strontium lactate compares favorably with other organic strontium salts. The compound demonstrates reasonable thermal stability for pharmaceutical and nutraceutical applications, remaining stable under normal storage conditions while decomposing at temperatures well above those encountered in typical processing operations.

Kinetic analysis of thermal decomposition reveals that the process follows first-order kinetics, with activation energy values consistent with organic salt decomposition mechanisms. The decomposition rate increases exponentially with temperature above the onset threshold, emphasizing the importance of temperature control in processing and storage applications.

pH-Dependent Speciation in Solution

The speciation behavior of strontium lactate in aqueous solution exhibits significant pH dependence, with optimal stability and chelation characteristics observed across a broad pH range. Research demonstrates that strontium chelation rates reach maximum efficiency at pH 7.0 [14], representing neutral conditions where the lactate ligands maintain optimal coordination geometry with strontium cations.

Under acidic conditions (pH 3.0 to 5.0), strontium lactate maintains stable complex formation [15] [14] [16], with minimal hydrolysis of the lactate ligands. The carboxylate groups of the lactate anions remain largely protonated under these conditions, but sufficient deprotonation occurs to maintain coordination bonds with strontium ions. The stability of the strontium-lactate complex under acidic conditions contributes to its utility in pharmaceutical formulations where pH control may be necessary.

At neutral pH (7.0), the lactate ligands exist predominantly in their deprotonated form, facilitating optimal coordination with strontium cations through both carboxylate and hydroxyl functional groups. This pH represents the highest strontium chelation rate [14] and corresponds to physiological conditions, making strontium lactate particularly suitable for biological applications.

Under basic conditions (pH 9.0), strontium lactate continues to demonstrate stable complex formation [15] [16], though subtle changes in coordination geometry may occur due to competition with hydroxide ions for coordination sites. The lactate ligands remain fully deprotonated under these conditions, maintaining strong electrostatic interactions with strontium cations.

At strongly basic pH values (pH 11.0), significant changes in the molecular environment occur, with studies showing altered fluorescence characteristics [16] indicating modifications in the electronic environment of the strontium-lactate complex. Under these extreme basic conditions, the formation of strontium hydroxide species may compete with lactate coordination, potentially leading to precipitation of strontium hydroxide or mixed strontium hydroxide-lactate complexes.

The speciation equilibrium of strontium lactate in solution involves multiple equilibria between free strontium ions, lactate anions, and various coordination complexes. The predominant species at physiological pH includes the 1:2 strontium to lactate complex, where each strontium cation coordinates with two lactate ligands in a bidentate fashion through carboxylate and hydroxyl groups.

Competition studies with other metal ions demonstrate that strontium lactate complexes exhibit moderate stability constants, with selectivity following the order of ionic radius and charge density. Calcium ions, due to their chemical similarity to strontium, represent the primary competitive species in biological systems, though the larger ionic radius of strontium (132 pm versus 114 pm for calcium) [17] provides some selectivity for lactate coordination.